4-amino-N,4-dimethylpentanamide chemical structure and properties
4-amino-N,4-dimethylpentanamide chemical structure and properties
An In-depth Technical Guide to 4-amino-N,4-dimethylpentanamide: Structure, Properties, and Potential Applications
Introduction and Structural Elucidation
4-amino-N,4-dimethylpentanamide is a fascinating organic molecule that, while not extensively documented in current literature, holds significant potential for research and development, particularly in the field of neuroscience. Its structure suggests possible interactions with biological systems, making it a compound of interest for medicinal chemists and pharmacologists. This guide provides a comprehensive overview of its chemical structure, predicted properties, a plausible synthetic route, and its potential biological significance based on analogous compounds.
The fundamental structure of 4-amino-N,4-dimethylpentanamide consists of a five-carbon pentanamide backbone. Key substitutions include a primary amino group (-NH₂) and a methyl group (-CH₃) at the fourth carbon position, and a single methyl group on the amide nitrogen.
Systematic IUPAC Name: 4-amino-N,4-dimethylpentanamide
Chemical Structure
Caption: 2D Chemical Structure of 4-amino-N,4-dimethylpentanamide
Predicted Physicochemical Properties
| Property | Predicted Value | Source/Method |
| Molecular Formula | C₇H₁₆N₂O | - |
| Molecular Weight | 144.22 g/mol | - |
| XLogP3 | -0.1 | Prediction based on related structures |
| Hydrogen Bond Donors | 2 | - |
| Hydrogen Bond Acceptors | 2 | - |
| Rotatable Bond Count | 4 | - |
| Topological Polar Surface Area | 55.4 Ų | Prediction based on related structures |
Spectroscopic and Analytical Characterization (Predicted)
The structural features of 4-amino-N,4-dimethylpentanamide suggest a distinct spectroscopic fingerprint. The following are predicted spectral characteristics based on standard principles of organic spectroscopy.
Nuclear Magnetic Resonance (NMR) Spectroscopy
-
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the N-methyl group, the methylene protons of the pentanamide backbone, the methyl groups at the C4 position, and the protons of the primary amine. The chemical shifts will be influenced by the neighboring functional groups.
-
¹³C NMR: The carbon NMR spectrum will display seven unique carbon signals corresponding to the carbonyl carbon, the N-methyl carbon, the carbons of the pentanamide chain, and the two methyl carbons at the C4 position.
| Assignment | Predicted ¹H Chemical Shift (ppm) | Predicted ¹³C Chemical Shift (ppm) |
| C=O | - | ~175 |
| N-CH₃ | ~2.8 (singlet) | ~26 |
| -CH₂- (alpha to C=O) | ~2.2 (triplet) | ~35 |
| -CH₂- (beta to C=O) | ~1.7 (multiplet) | ~30 |
| C4-CH₃ | ~1.1 (singlet) | ~28 |
| C4-NH₂ | ~1.5 (broad singlet) | ~55 |
| C5-CH₃ | ~1.1 (singlet) | ~28 |
Infrared (IR) Spectroscopy
The IR spectrum will be characterized by absorption bands corresponding to the amide and amine functional groups.
| Functional Group | Predicted Wavenumber (cm⁻¹) | Description |
| N-H Stretch (Amine) | 3300-3500 (two bands) | Primary amine stretching |
| N-H Bend (Amine) | 1590-1650 | Primary amine scissoring |
| C=O Stretch (Amide) | 1630-1680 | Amide I band |
| N-H Bend (Amide) | 1510-1570 | Amide II band (for secondary amide) |
| C-H Stretch | 2850-3000 | Aliphatic C-H stretching |
Proposed Synthesis Route
A plausible synthetic route for 4-amino-N,4-dimethylpentanamide can be designed starting from commercially available precursors. A potential pathway involves the amidation of a suitable carboxylic acid derivative.
Caption: Proposed synthetic workflow for 4-amino-N,4-dimethylpentanamide.
Step-by-Step Experimental Protocol
-
Activation of Carboxylic Acid: To a solution of 4-amino-4-methylpentanoic acid in a suitable aprotic solvent (e.g., dichloromethane, DMF), add an activating agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is typically stirred at 0 °C for 30 minutes.
-
Amine Addition: To the activated carboxylic acid solution, add a solution of methylamine in a suitable solvent (e.g., THF, water). The reaction mixture is then allowed to warm to room temperature and stirred for 12-24 hours.
-
Work-up and Purification: After the reaction is complete, the mixture is filtered to remove any solid byproducts (e.g., dicyclohexylurea if DCC is used). The filtrate is then washed sequentially with a dilute acid solution (e.g., 1M HCl) to remove excess amine, followed by a dilute base solution (e.g., saturated NaHCO₃) to remove any unreacted carboxylic acid, and finally with brine. The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure.
-
Final Purification: The crude product can be further purified by column chromatography on silica gel or by recrystallization to yield pure 4-amino-N,4-dimethylpentanamide.
Potential Applications and Biological Activity (Inferred)
Structurally related compounds, such as 4-amino-N-substituted butanamides, have been investigated for their modulatory effects on the GABAergic system.[1] These molecules can act as inhibitors of GABA transporters (GATs), which are responsible for clearing the neurotransmitter GABA from the synaptic cleft.[1] By blocking these transporters, the concentration and duration of GABA's inhibitory signal are increased, leading to enhanced GABAergic tone.[1]
Given the structural similarity, it is plausible that 4-amino-N,4-dimethylpentanamide could exhibit similar activity. This opens up potential therapeutic applications for neurological and psychiatric disorders where enhancing GABAergic inhibition is beneficial.[1]
Caption: Potential mechanism of action via GABA transporter inhibition.
Potential Therapeutic Indications:
-
Epilepsy: By enhancing GABAergic inhibition, the compound could help suppress the excessive neuronal firing characteristic of seizures.[1]
-
Neuropathic Pain: Potentiation of GABAergic signaling in pain pathways could lead to analgesic effects.[1]
-
Anxiety and Depression: Modulation of the GABA system is a known mechanism for anxiolytic and antidepressant medications.[1]
Conclusion
4-amino-N,4-dimethylpentanamide represents a promising, yet underexplored, chemical entity. Based on its structural features and the known activities of related compounds, it warrants further investigation, particularly for its potential as a modulator of the GABAergic system. The proposed synthetic route provides a practical starting point for its preparation, which will enable detailed experimental evaluation of its physicochemical properties and biological activity. Future research on this molecule could uncover novel therapeutic agents for a range of neurological disorders.
References
-
PubChem. 4-amino-N,N-diethylpentanamide. National Center for Biotechnology Information. [Link]
-
PubChem. 3-amino-N,N-diethyl-4-methylpentanamide. National Center for Biotechnology Information. [Link]
-
PubChem. 4-amino-N,N-diethyl-4-methylpentanamide. National Center for Biotechnology Information. [Link]
-
PubChem. 4-Chloro-N,N-dimethylpentanamide. National Center for Biotechnology Information. [Link]
-
PubChem. N,N-dimethyl-4-(pent-4-en-2-ylamino)butanamide. National Center for Biotechnology Information. [Link]
-
PubChem. 4-amino-N,4-dimethylpent-2-enamide. National Center for Biotechnology Information. [Link]
-
PubChem. 4-Amino-N-{4-[2-(2,6-Dimethyl-Phenoxy)-Acetylamino]-3-Hydroxy-1-Isobutyl-5-Phenyl-Pentyl}-Benzamide. National Center for Biotechnology Information. [Link]
-
PubChem. N,N-diethyl-3,4-dimethylpentanamide. National Center for Biotechnology Information. [Link]
-
MolPort. 4-amino-N,4-dimethyl-N-(2-methylphenyl)pentanamide. [Link]
-
PubChem. N,N-Dimethylpentanamide. National Center for Biotechnology Information. [Link]
-
NIST. 3-Amino-2,4-dimethylpentane. National Institute of Standards and Technology. [Link]
